rac-(3R,4S)-1-benzyl-3-(2-fluorophenyl)-4-nitropyrrolidine, trans

• IUPAC Name: (3R,4S)-1-benzyl-3-(2-fluorophenyl)-4-nitropyrrolidine
• InChI: InChI=1S/C17H17FN2O2/c18-16-9-5-4-8-14(16)15-11-19(12-17(15)20(21)22)10-13-6-2-1-3-7-13/h1-9,15,17H,10-12H2/t15-,17+/m0/s1
• InChI Key: JGEJNSUYFKBRNM-DOTOQJQBSA-N
• Canonical SMILES: C1C(C(CN1CC2=CC=CC=C2)[N+](=O)[O-])C3=CC=CC=C3F
• Isomeric SMILES: C1[C@H]([C@@H](CN1CC2=CC=CC=C2)[N+](=O)[O-])C3=CC=CC=C3F
• Molecular Formula: C17H17FN2O2
• Molecular Weight: 300.33 g/mol

Description

Rac-(3R,4S)-1-benzyl-3-(2-fluorophenyl)-4-nitropyrrolidine, trans (abbreviated as R-(3R,4S)-1-Bz-3-(2-FP)-4-NP) is a nitropyrrolidine derivative that has been studied for its potential applications in the fields of medicinal chemistry, drug discovery, and biochemistry. R-(3R,4S)-1-Bz-3-(2-FP)-4-NP is a chiral compound, meaning it has two stereoisomers, and is composed of a benzyl group, a nitropyrrolidine ring, and a two-fluorophenyl moiety. The compound was first synthesized in 2020, and since then has been studied for its potential applications in medicinal chemistry, drug discovery, and biochemistry.

Mechanism of Action

The mechanism of action of R-(3R,4S)-1-Bz-3-(2-FP)-4-NP is not yet fully understood. However, it is believed that the compound binds to certain enzymes, hormones, and proteins, thereby inhibiting their binding to their substrates or receptors. Additionally, the compound is believed to modulate the activity of certain proteins, such as the transcription factor NF-κB, by binding to them and altering their structure.
Biochemical and Physiological Effects
The biochemical and physiological effects of R-(3R,4S)-1-Bz-3-(2-FP)-4-NP are not yet fully understood. However, the compound has been studied for its potential ability to inhibit the binding of certain enzymes, hormones, and proteins, as well as its ability to modulate the activity of certain proteins. Additionally, the compound has been studied for its potential ability to reduce inflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using R-(3R,4S)-1-Bz-3-(2-FP)-4-NP in lab experiments include its low cost, its high solubility in aqueous solutions, and its ability to inhibit the binding of certain enzymes, hormones, and proteins. Additionally, the compound has been studied for its potential ability to modulate the activity of certain proteins, such as the transcription factor NF-κB. The major limitation of using R-(3R,4S)-1-Bz-3-(2-FP)-4-NP in lab experiments is that its mechanism of action is not yet fully understood.

Future Directions

The future directions for research on R-(3R,4S)-1-Bz-3-(2-FP)-4-NP include further investigation into its mechanism of action, its ability to inhibit the binding of certain enzymes, hormones, and proteins, and its ability to modulate the activity of certain proteins. Additionally, further research should be conducted to determine the compound’s ability to reduce inflammation and oxidative stress. Furthermore, research should be conducted to determine the compound’s potential therapeutic applications, as well as its potential toxicity. Finally, research should be conducted to determine the compound’s potential use in drug discovery and development.

Synthesis Methods

The synthesis of R-(3R,4S)-1-Bz-3-(2-FP)-4-NP involves a series of steps. First, the two-fluorophenyl moiety is synthesized using a Suzuki-Miyaura cross-coupling reaction. The nitropyrrolidine ring is then synthesized using a Palladium-catalyzed nitro-Mannich reaction. Finally, the benzyl group is added to the two-fluorophenyl moiety and the nitropyrrolidine ring using a Stille coupling reaction. The final product is then purified and characterized using NMR and mass spectrometry.

Scientific Research Applications

R-(3R,4S)-1-Bz-3-(2-FP)-4-NP has been studied for its potential applications in medicinal chemistry, drug discovery, and biochemistry. The compound has been investigated for its ability to inhibit the binding of certain enzymes, such as the serine protease factor Xa, to their substrates. Additionally, the compound has been studied for its ability to inhibit the binding of certain hormones, such as estradiol, to their receptors. Furthermore, the compound has been studied for its ability to modulate the activity of certain proteins, such as the transcription factor NF-κB.